Cas no 145880-23-5 (L-Serine, L-a-aspartyl-L-arginyl-L-leucyl-L-a-aspartyl-)

• Product Name: L-Serine, L-a-aspartyl-L-arginyl-L-leucyl-L-a-aspartyl-
• CAS No: 145880-23-5
• MF: C₂₃H₄₀N₈O₁₁
• MW: 604.610705375671
• CID: 101427
• PubChem ID: 90470092
• Update Time: 2025-04-18

L-Serine, L-a-aspartyl-L-arginyl-L-leucyl-L-a-aspartyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, L-a-aspartyl-L-arginyl-L-leucyl-L-a-aspartyl-
• DRLDS
• H-Asp-Arg-Leu-Asp-Ser-OH
• ASP-ARG-LEU-ASP-SER
• 145880-23-5
• (3S)-3-Amino-4-[[(2S)-1-[[1-[[(2S)-3-carboxy-1-[[(1S)-1-carboxy-2-hydroxyethyl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-oxobutanoic acid

• Inchi： 1S/C23H40N8O11/c1-10(2)6-13(20(39)30-14(8-17(35)36)21(40)31-15(9-32)22(41)42)29-19(38)12(4-3-5-27-23(25)26)28-18(37)11(24)7-16(33)34/h10-15,32H,3-9,24H2,1-2H3,(H,28,37)(H,29,38)(H,30,39)(H,31,40)(H,33,34)(H,35,36)(H,41,42)(H4,25,26,27)/t11-,12-,13?,14-,15-/m0/s1
• InChI Key： WSLUAFITKPPCRS-CMTGQMGJSA-N
• SMILES： O=C(C(CC(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(=O)O)N)=O)=O)N[C@H](C(N[C@H](C(=O)O)CO)=O)CC(=O)O

Computed Properties

• Exact Mass: 604.28200
• Monoisotopic Mass: 604.28165412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 20
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.7
• Topological Polar Surface Area: 339Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 336.45000
• LogP: -0.95660

L-Serine, L-a-aspartyl-L-arginyl-L-leucyl-L-a-aspartyl- Security Information

• Storage Condition：-15°C